2-(4-methylpyrazol-1-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]ethanamine

• IUPAC Name: 2-(4-methylpyrazol-1-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]ethanamine
• InChI: InChI=1S/C11H17N5/c1-9-5-14-16(8-9)4-3-12-6-11-7-13-15-10(11)2/h5,7-8,12H,3-4,6H2,1-2H3,(H,13,15)
• InChI Key: IEDAEGGJHPZIBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CCNCC2=C(NN=C2)C
• Molecular Formula: C11H17N5
• Molecular Weight: 219.29 g/mol

Description

2-(4-methylpyrazol-1-yl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]ethanamine, commonly known as MPMP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MPMP belongs to the class of compounds known as pyrazoles, which have been extensively studied for their potential applications in medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of MPMP is not fully understood, but it is believed to be due to its ability to interact with various biological molecules such as enzymes and receptors. MPMP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. MPMP has been shown to interact with metal ions such as copper and zinc, which may contribute to its biological activity.
Biochemical and Physiological Effects:
MPMP has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. MPMP has also been shown to induce apoptosis in cancer cells by activating caspases and inhibiting the expression of anti-apoptotic proteins. Additionally, MPMP has been shown to have antiviral activity against various viruses such as hepatitis C virus and human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

MPMP has several advantages for lab experiments. It has a high purity and stability, which makes it easy to handle and store. MPMP is also readily available and can be synthesized in large quantities. However, there are some limitations to using MPMP in lab experiments. MPMP is a relatively new compound, and its biological activity and toxicity are not fully understood. Additionally, the synthesis of MPMP requires specialized equipment and expertise, which may limit its accessibility to some researchers.

Future Directions

There are several future directions for the study of MPMP. One area of research is the development of MPMP as a potential drug candidate for various diseases such as cancer and inflammatory disorders. Further studies are needed to understand the mechanism of action of MPMP and its potential toxicity. Another area of research is the development of MPMP-based fluorescent probes for the detection of metal ions in biological systems. Additionally, the use of MPMP as a ligand for the synthesis of MOFs for various applications such as gas storage and separation is an area of active research.

Synthesis Methods

The synthesis of MPMP involves the reaction between 4-methylpyrazole and 5-methyl-1H-pyrazole-4-carboxaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to obtain pure MPMP. This synthesis method has been optimized to produce high yields of MPMP and has been used in various scientific studies.

Scientific Research Applications

MPMP has been extensively studied for its potential applications as a drug candidate for various diseases. It has been shown to have anti-inflammatory, antitumor, and antiviral properties. MPMP has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. Additionally, MPMP has been used as a ligand for the synthesis of metal-organic frameworks (MOFs) for various applications such as gas storage and separation.